(1R,3s,5S)-3-(pyridin-2-yloxy)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: 3-pyridin-2-yloxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C20H24N4O2S/c25-20(23-19-22-16-5-1-2-6-17(16)27-19)24-13-8-9-14(24)12-15(11-13)26-18-7-3-4-10-21-18/h3-4,7,10,13-15H,1-2,5-6,8-9,11-12H2,(H,22,23,25)
• InChI Key: YJRBXDJZISUOMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)N3C4CCC3CC(C4)OC5=CC=CC=N5
• Molecular Formula: C20H24N4O2S
• Molecular Weight: 384.5 g/mol

Description

(1R,3s,5S)-3-(pyridin-2-yloxy)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a useful research compound. Its molecular formula is C20H24N4O2S and its molecular weight is 384.5. The purity is usually 95%.
The exact mass of the compound (1R,3s,5S)-3-(pyridin-2-yloxy)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Bridged Azabicyclic Compounds

A novel synthesis approach for bridged azabicyclic compounds, including the 7-azabicyclo[2.2.1]heptane and 8-azabicyclo[3.2.1]octane systems, demonstrates the chemical's relevance in creating complex molecular architectures. These methods involve radical translocation reactions, highlighting the compound's potential in facilitating the construction of intricate cyclic structures that are valuable in drug development and synthetic chemistry Sato et al., 1995; Ikeda et al., 1996.

Reactivity and Transformation Studies

Research into the reactivity of azabicyclic compounds with bases reveals the compound's utility in generating new chemical entities through ring-opening reactions. Such studies are crucial for understanding the chemical behavior and potential applications of these molecules in synthesizing novel compounds with possible biological activity Ershov et al., 2001.

Catalysis and Synthesis of Biologically Active Compounds

The compound's structural motif is used in the preparation of acidic ionic liquids that catalyze the synthesis of biologically active molecules, such as tetrahydrobenzo[b]pyran and pyrano[2,3-d]pyrimidinone derivatives. This application underscores the chemical's role in facilitating efficient and environmentally friendly synthetic routes to pharmacologically relevant compounds Shirini et al., 2017.

Investigation of Molecular Interactions

Studies on the gold(III) tetrachloride salt of similar azabicyclic compounds provide insights into the molecular interactions and structural properties of these complexes. Such research is foundational in the development of new materials and in understanding the interaction between metal ions and organic ligands Wood et al., 2007.